Cas no 2309457-81-4 (2-Spiro[3.3]heptan-3-ylacetic acid)

• Product Name: 2-Spiro[3.3]heptan-3-ylacetic acid
• CAS No: 2309457-81-4
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 6335906
• PubChem ID: 138990976
• Update Time: 2025-09-27

2-Spiro[3.3]heptan-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2309457-81-4
• 2-{spiro[3.3]heptan-1-yl}acetic acid
• 2-Spiro[3.3]heptan-3-ylacetic acid
• EN300-6745280

• Inchi： 1S/C9H14O2/c10-8(11)6-7-2-5-9(7)3-1-4-9/h7H,1-6H2,(H,10,11)
• InChI Key： FEVBUYYMHSYKSL-UHFFFAOYSA-N
• SMILES： OC(CC1CCC21CCC2)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Spiro[3.3]heptan-3-ylacetic acid

Recent Advances in the Application of 2-Spiro[3.3]heptan-3-ylacetic Acid (CAS: 2309457-81-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Spiro[3.3]heptan-3-ylacetic acid (CAS: 2309457-81-4) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique spirocyclic structure and versatile functionalization potential. This research brief synthesizes the latest findings on this molecule, highlighting its applications in drug discovery, medicinal chemistry, and biological probe development. Recent studies have demonstrated its utility as a rigid, three-dimensional building block that can enhance target binding affinity and selectivity in small-molecule therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 2-Spiro[3.3]heptan-3-ylacetic acid exhibit improved pharmacokinetic properties compared to traditional acyclic analogs, particularly in CNS-targeting compounds. The spirocyclic core provides conformational constraint that reduces entropic penalties upon binding to biological targets while maintaining sufficient solubility for drug development. Researchers at several pharmaceutical companies have incorporated this scaffold into lead optimization programs targeting GPCRs and ion channels.

In synthetic methodology, novel routes to 2-Spiro[3.3]heptan-3-ylacetic acid have been developed that improve yield and scalability. A recent Nature Communications paper described a photoredox-catalyzed [3+2] cycloaddition approach that enables late-stage functionalization of the spirocyclic core. This breakthrough allows for more efficient exploration of structure-activity relationships (SAR) around this privileged structure. The synthetic advances have particular significance given the growing interest in spirocyclic compounds as they often occupy under-explored regions of chemical space.

Biological studies have identified several promising applications of 2-Spiro[3.3]heptan-3-ylacetic acid derivatives. In neuropharmacology, these compounds have shown activity as σ receptor modulators with potential applications in pain management and neurodegenerative diseases. Additionally, the scaffold has been incorporated into protease inhibitors, where the constrained geometry mimics transition states more effectively than flexible analogs. Recent patent filings indicate growing commercial interest, with applications covering antiviral and anticancer indications.

The unique physicochemical properties of 2-Spiro[3.3]heptan-3-ylacetic acid derivatives make them particularly valuable in fragment-based drug discovery. Their combination of three-dimensionality and moderate molecular weight allows for efficient exploration of binding sites while maintaining favorable ligand efficiency metrics. Several research groups have reported successful applications of this approach against challenging targets such as protein-protein interactions.

Looking forward, the development of 2-Spiro[3.3]heptan-3-ylacetic acid derivatives faces several challenges and opportunities. While the scaffold offers clear advantages in molecular design, further work is needed to fully understand its metabolic fate and potential toxicity profiles. Current research efforts are focusing on expanding the toolbox of spirocyclic building blocks and developing computational methods to better predict their behavior in biological systems. The continued investigation of this compound class promises to yield novel therapeutic candidates and expand our understanding of structure-based drug design principles.